Cas no 1251693-52-3 (2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide)

• Product Name: 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide
• CAS No: 1251693-52-3
• MF: C₂₀H₁₈ClFN₄OS
• MW: 416.899525165558
• CID: 5398508
• Update Time: 2025-06-13

2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(2-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-(4-fluoro-2-methylphenyl)acetamide
• 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide

• Inchi： 1S/C20H18ClFN4OS/c1-13-9-14(22)7-8-16(13)25-19(27)11-28-20-10-18(23-12-24-20)26(2)17-6-4-3-5-15(17)21/h3-10,12H,11H2,1-2H3,(H,25,27)
• InChI Key： FSJPWWPFWDBMBL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1C)(=O)CSC1=CC(N(C2=CC=CC=C2Cl)C)=NC=N1

Computed Properties

• Exact Mass: 416.087
• Monoisotopic Mass: 416.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2A^2

Additional information on 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide

Comprehensive Analysis of 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide (CAS No. 1251693-52-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide (CAS No. 1251693-52-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of sulfanyl acetamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its role in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide features a pyrimidine core linked to a chlorophenyl moiety via an amino group, while the acetamide segment is substituted with a fluoro-methylphenyl group. This intricate arrangement contributes to its selective binding affinity and metabolic stability, making it a candidate for further investigation in targeted therapies. Recent studies highlight its potential in modulating specific enzyme pathways, a topic frequently searched by users interested in biochemical mechanisms and small-molecule inhibitors.

From a synthetic chemistry perspective, the preparation of CAS No. 1251693-52-3 involves multi-step reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in academic forums and patent filings, reflecting the growing demand for efficient synthetic routes and green chemistry practices. The compound’s solubility and stability profiles have also been characterized under various conditions, addressing common queries about its formulation compatibility in industrial applications.

In agrochemical research, 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide is being evaluated for its efficacy against plant pathogens, a subject of high relevance given the global focus on food security and resistance management. Its mode of action, possibly involving disruption of microbial cell membranes, aligns with the search for eco-friendly pesticides, a trending topic among environmental scientists and farmers alike.

Safety and regulatory aspects of CAS No. 1251693-52-3 are another area of interest. While not classified as hazardous, its toxicological data and environmental impact are under scrutiny to meet stringent REACH and FDA guidelines. These discussions resonate with professionals seeking compliance strategies and risk assessment tools, frequently searched terms in regulatory databases.

In conclusion, 2-[(6-{[(2-chlorophenyl)methyl]amino}pyrimidin-4-yl)sulfanyl]-N-(4-fluoro-2-methylphenyl)acetamide represents a versatile compound with cross-disciplinary applications. Its study not only advances molecular design but also addresses pressing challenges in healthcare and agriculture, making it a focal point for future innovations.